![molecular formula C8H18N2O4S B2891909 N'-(2-methanesulfonylethyl)(tert-butoxy)carbohydrazide CAS No. 255873-70-2](/img/structure/B2891909.png)
N'-(2-methanesulfonylethyl)(tert-butoxy)carbohydrazide
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Overview
Description
“N’-(2-methanesulfonylethyl)(tert-butoxy)carbohydrazide” is a chemical compound with the CAS Number: 255873-70-2 . Its IUPAC name is tert-butyl 2-[2-(methylsulfonyl)ethyl]hydrazinecarboxylate . The molecular formula is C8H18N2O4S and it has a molecular weight of 238.31 .
Physical and Chemical Properties This compound is a powder at room temperature . It has a melting point of 99-100 degrees Celsius .
Scientific Research Applications
Generation of Sulfonohydrazides
The photo-induced, catalyst-free synthesis of (2-oxoindolin-3-yl)methanesulfonohydrazides showcases an innovative approach to incorporating the sulfonyl group into diverse molecules. This method operates under mild conditions without the need for metal catalysts or photo-redox catalysts, highlighting the utility of sulfonamide derivatives in organic synthesis (Zhou, Xia, & Wu, 2016).
Versatile Intermediates for Asymmetric Synthesis
N-tert-Butanesulfinyl imines are described as exceedingly versatile intermediates for the asymmetric synthesis of amines. This process leverages the tert-butanesulfinyl group as a chiral director, facilitating the synthesis of a wide range of highly enantioenriched amines, demonstrating the potential of sulfonamide-based compounds in asymmetric catalysis (Ellman, Owens, & Tang, 2002).
Antibacterial Activity of Sulfonamide Derivatives
Research on new sulfonamide derivatives and their metal complexes has shown significant antibacterial activity against both gram-positive and gram-negative bacteria. This indicates the potential of sulfonamide compounds in the development of new antibacterial agents (Özdemir, Güvenç, Şahin, & Hamurcu, 2009).
Catalytic Degradation of Environmental Pollutants
The synthesis of Fe3C@nitrogen-doped carbon nanotubes/graphene nanosheets for catalytic degradation of Bisphenol A represents an application of sulfonamide compounds in environmental remediation. This study demonstrates the role of N-doping in enhancing the catalytic efficiency of carbocatalysts for environmental protection (Ma, Wang, Du, Tong, Zhang, Lin, & Han, 2019).
Mimicry of Peptide Backbone Geometry
The synthesis of indolizidinone amino acids with heteroatomic side chains demonstrates the ability of sulfonamide derivatives to mimic peptide backbone geometry and functionality. This work highlights the synthetic versatility of sulfonamide compounds in producing molecules with potential biological activity (Polyak & Lubell, 2001).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H312, H315, H319, H332, H335 . These indicate that it may be harmful if swallowed or in contact with skin, may cause skin and eye irritation, and may cause respiratory irritation . The precautionary statements include recommendations such as avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and others .
Properties
IUPAC Name |
tert-butyl N-(2-methylsulfonylethylamino)carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2O4S/c1-8(2,3)14-7(11)10-9-5-6-15(4,12)13/h9H,5-6H2,1-4H3,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILGCSCGCMYIULC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NNCCS(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
255873-70-2 |
Source
|
Record name | N'-(2-methanesulfonylethyl)(tert-butoxy)carbohydrazide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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